5-(2,2-diethoxyethyl)-2-(trifluoromethyl)pyridine
Overview
Description
5-(2,2-Diethoxyethyl)-2-(trifluoromethyl)pyridine (5-DETFP) is an organic compound that is used for a variety of scientific research applications. It is a colorless liquid that is highly soluble in water and has a sweet odor. 5-DETFP is an important building block for organic synthesis and has a wide range of applications in the synthesis of drugs and other compounds.
Scientific Research Applications
5-(2,2-diethoxyethyl)-2-(trifluoromethyl)pyridine has a wide range of scientific research applications. It is used in the synthesis of a variety of organic compounds and drugs, such as antibiotics and antiviral agents. It is also used in the synthesis of pesticides, herbicides, and other agrochemicals. Additionally, this compound has been used in the field of biochemistry and molecular biology to study the structure and function of proteins and other biomolecules.
Mechanism of Action
The mechanism of action of 5-(2,2-diethoxyethyl)-2-(trifluoromethyl)pyridine is not fully understood. However, it is known to interact with a variety of biomolecules, including proteins, enzymes, and DNA. It is believed that this compound modulates the activity of these molecules by binding to them and altering their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. Studies have shown that it can affect the activity of enzymes and other proteins, as well as alter the structure and function of DNA. Additionally, it has been found to be toxic to some organisms, including bacteria, fungi, and plants.
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(2,2-diethoxyethyl)-2-(trifluoromethyl)pyridine in lab experiments is its high solubility in water. This allows it to be easily incorporated into solutions and other chemical reactions. Additionally, its low toxicity makes it safe to use in lab experiments. However, there are some limitations to using this compound in lab experiments. It is not very stable, and can easily be degraded by light and air. Additionally, it can be toxic to some organisms, and should be used with caution.
Future Directions
There are a number of potential future directions for research into 5-(2,2-diethoxyethyl)-2-(trifluoromethyl)pyridine. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in drug discovery and development. Additionally, further research into its stability and toxicity could lead to improved methods of synthesis and use. Finally, further research into its use in agrochemicals and other areas of research could lead to new and improved products.
Synthesis Methods
The synthesis of 5-(2,2-diethoxyethyl)-2-(trifluoromethyl)pyridine is a multi-step process that involves the reaction of 2,2-diethoxyethyl chloride with trifluoromethyl pyridine hydrochloride in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out at room temperature and the resulting product is a colorless liquid. The reaction has been studied extensively and is known to be highly efficient.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2,2-diethoxyethyl)-2-(trifluoromethyl)pyridine involves the reaction of 2-chloro-5-(trifluoromethyl)pyridine with diethyl oxalate in the presence of a base to form the intermediate 5-(2,2-diethoxyethyl)-2-(trifluoromethyl)pyridin-3-ol, which is then dehydrated using a dehydrating agent to yield the final product.", "Starting Materials": [ "2-chloro-5-(trifluoromethyl)pyridine", "diethyl oxalate", "base", "dehydrating agent" ], "Reaction": [ "Step 1: 2-chloro-5-(trifluoromethyl)pyridine is reacted with diethyl oxalate in the presence of a base, such as potassium carbonate, in an aprotic solvent, such as DMF, at room temperature for several hours to form the intermediate 5-(2,2-diethoxyethyl)-2-(trifluoromethyl)pyridin-3-ol.", "Step 2: The intermediate is then dehydrated using a dehydrating agent, such as thionyl chloride or phosphorus oxychloride, in an aprotic solvent, such as dichloromethane, at reflux temperature for several hours to yield the final product, 5-(2,2-diethoxyethyl)-2-(trifluoromethyl)pyridine." ] } | |
CAS RN |
2356152-35-5 |
Molecular Formula |
C12H16F3NO2 |
Molecular Weight |
263.3 |
Purity |
0 |
Origin of Product |
United States |
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